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Compound of Interest

Compound Name: (Methoxymethylene)malononitrile
CAS No.: 672-81-1
Cat. No.: B1596169
Get Quote
& J

Introduction: Unveiling a Versatile C3 Synthon

(Methoxymethylene)malononitrile, with the Chemical Abstracts Service (CAS) number 672-
81-1, is a highly reactive and versatile trifunctional reagent.[1][2] Its unique electronic
properties, stemming from the electron-withdrawing capabilities of the two nitrile groups and the
electron-donating methoxy group, make it an invaluable tool in the arsenal of synthetic
chemists, particularly those in the fields of medicinal chemistry and materials science. This
guide provides an in-depth exploration of its properties, synthesis, reactivity, and safe handling,
with a focus on its practical application in research and development.

Physicochemical & Spectroscopic Profile

A thorough understanding of the physical and chemical properties of
(Methoxymethylene)malononitrile is paramount for its effective use and safe handling. These
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 672-81-1 [2]
Molecular Formula CsHaN20 [2]
Molecular Weight 108.10 g/mol [2]
Appearance Colorless liquid or solid
Melting Point 93-96 °C [1]
Boiling Point 155-157 °C at 15 Torr

2-
IUPAC Name (methoxymethylidene)propane  [2]

dinitrile

Spectroscopic Characterization

The structural elucidation of (Methoxymethylene)malononitrile and its derivatives is routinely
achieved through standard spectroscopic techniques. While a dedicated, high-resolution
spectrum for the parent compound is not readily available in public databases, data from
closely related structures, such as 2-(4-methoxybenzylidene)malononitrile, provide valuable
reference points.

e 1H NMR: The proton spectrum is expected to be simple, showing a singlet for the methoxy
protons (CHs) and a singlet for the vinylic proton (=CH). The chemical shift of the vinylic
proton is significantly downfield due to the anisotropic effect of the nitrile groups.

e 13C NMR: The carbon spectrum will exhibit characteristic peaks for the nitrile carbons, the
olefinic carbons, and the methoxy carbon. The carbon of the C=C double bond attached to
the nitrile groups will be significantly deshielded.

o Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong, sharp absorption
band corresponding to the C=N stretching vibration, typically in the range of 2220-2240
cm~1, A strong band for the C=C double bond stretch is also expected around 1600 cm~1.
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Synthesis of (Methoxymethylene)malononitrile: A
Step-by-Step Protocol

The synthesis of (Methoxymethylene)malononitrile is typically achieved through the
condensation of malononitrile with a trimethoxymethane, often in the presence of an acid
catalyst. The following protocol is adapted from established procedures for analogous
compounds and is designed to be a self-validating system.

Reaction Principle

The synthesis relies on the nucleophilic attack of the active methylene group of malononitrile
on an orthoformate. The acidic conditions facilitate the elimination of methanol, driving the
reaction to completion.

Reactants
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Trimethyl Orthoformate)
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Caption: Synthetic pathway for (Methoxymethylene)malononitrile.
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Experimental Protocol

Materials:

Malononitrile

Trimethyl orthoformate

Acetic anhydride (catalyst and dehydrating agent)

Ethanol (for recrystallization)

Toluene (optional, for azeotropic removal of byproducts)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine malononitrile (1 equivalent) and trimethyl orthoformate (1.1-1.5 equivalents).

o Catalyst Addition: Slowly add acetic anhydride (0.1-0.2 equivalents) to the reaction mixture.

o Reaction: Heat the mixture to reflux (typically 100-120 °C) for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the volatile components (excess orthoformate, methanol, and acetic acid) under
reduced pressure.

 Purification: The crude product can be purified by recrystallization from ethanol or by column
chromatography on silica gel.

Causality of Experimental Choices:

o Excess Orthoformate: Using a slight excess of trimethyl orthoformate helps to drive the
reaction to completion by ensuring the full conversion of the malononitrile.

» Acetic Anhydride: Acetic anhydride serves a dual purpose: it acts as a catalyst by providing
an acidic environment and as a dehydrating agent by reacting with the eliminated methanol,
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thus preventing the reverse reaction.

o Reflux Conditions: Heating the reaction mixture provides the necessary activation energy for

the condensation reaction to occur at a reasonable rate.

Reactivity and Mechanistic Considerations

(Methoxymethylene)malononitrile is a potent electrophile, making it an excellent substrate
for Michael additions and other nucleophilic attacks. The two nitrile groups strongly withdraw
electron density from the double bond, while the methoxy group can act as a leaving group in

subsequent reactions.

1. Michael Addition

ﬂMethoxymethylene)malononitrile\
\_  HCOoCH=C(CN: )
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Caption: General reactivity of (Methoxymethylene)malononitrile with nucleophiles.

Key Reactions and Their Significance in Drug
Development
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The electrophilic nature of (Methoxymethylene)malononitrile makes it a valuable building
block for the synthesis of various heterocyclic compounds, many of which are privileged
scaffolds in medicinal chemistry.

o Synthesis of Pyrazoles: Reaction with hydrazines leads to the formation of pyrazole
derivatives.[3] Pyrazoles are a common motif in many approved drugs, exhibiting a wide
range of biological activities, including anti-inflammatory and anticancer properties.|[3]

o Synthesis of Pyrimidines: Condensation with amidines or other suitable dinucleophiles can
yield pyrimidine rings, another crucial heterocyclic core in numerous pharmaceuticals.

o Synthesis of Pyridines: Multi-component reactions involving
(Methoxymethylene)malononitrile can be employed to construct substituted pyridine rings.

The causality behind its utility lies in its ability to introduce a three-carbon unit with latent
functionalities. The nitrile groups can be further elaborated into amines, carboxylic acids, or
other functional groups, providing a high degree of synthetic flexibility.

Safe Handling and Disposal

(Methoxymethylene)malononitrile is a toxic and reactive compound that requires careful
handling to minimize exposure and ensure laboratory safety.

Hazard ldentification:
 Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2]

» Sensitization: May cause an allergic skin reaction and allergy or asthma symptoms or
breathing difficulties if inhaled.[2]

e Reactivity: Can react vigorously with strong acids, bases, and oxidizing agents.

Standard Operating Procedure for Safe Handling

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
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o Hand Protection: Wear nitrile or other chemically resistant gloves.

o Body Protection: A lab coat and closed-toe shoes are required.

e Engineering Controls:
o All manipulations should be performed in a well-ventilated chemical fume hood.
o An eyewash station and safety shower must be readily accessible.
e Handling:
o Avoid inhalation of vapors and contact with skin and eyes.
o Keep containers tightly closed when not in use.
o Store in a cool, dry, and well-ventilated area, away from incompatible materials.
e Spill Management:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and contact emergency services.
e Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. Due to its
toxicity, it should be treated as hazardous waste.

Conclusion

(Methoxymethylene)malononitrile is a powerful and versatile reagent with significant
applications in organic synthesis, particularly in the construction of heterocyclic systems
relevant to drug discovery. Its high reactivity, while demanding careful handling, provides a
gateway to a diverse range of molecular architectures. A thorough understanding of its
properties, synthetic methods, and reactivity, as outlined in this guide, will enable researchers
to harness its full potential in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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